molecular formula C11H10O3S B8333327 2-[(Methylsulfinyl)methyl]-4H-1-benzopyran-4-one CAS No. 66938-03-2

2-[(Methylsulfinyl)methyl]-4H-1-benzopyran-4-one

Cat. No.: B8333327
CAS No.: 66938-03-2
M. Wt: 222.26 g/mol
InChI Key: GQVVEABFNWVJOZ-UHFFFAOYSA-N
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Description

2-[(Methylsulfinyl)methyl]-4H-1-benzopyran-4-one is a useful research compound. Its molecular formula is C11H10O3S and its molecular weight is 222.26 g/mol. The purity is usually 95%.
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Properties

CAS No.

66938-03-2

Molecular Formula

C11H10O3S

Molecular Weight

222.26 g/mol

IUPAC Name

2-(methylsulfinylmethyl)chromen-4-one

InChI

InChI=1S/C11H10O3S/c1-15(13)7-8-6-10(12)9-4-2-3-5-11(9)14-8/h2-6H,7H2,1H3

InChI Key

GQVVEABFNWVJOZ-UHFFFAOYSA-N

Canonical SMILES

CS(=O)CC1=CC(=O)C2=CC=CC=C2O1

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of dimethyl sulfoxide (500 ml), benzene (375 ml) and sodium hydride (52 g of a 57% oil dispersion, 1.24 mole), was heated at 75° under nitrogen until all the solid dissolved giving a clear gray-green solution. The solution was cooled in an icebath and 4-methoxycoumarin (75 g, 0.425 mole) was added. The reaction mixture was stirred at room temperature for one hour and poured into excess anhydrous ether. Th ether was decanted from the insoluble salts, which were washed several times with fresh ether. The salts were dissolved in a minimum of cold water and acidified with ice-cold 5 N hydrochloric acid. The acidified solution was extracted with chloroform (5×40 ml). The extracts were combined, dried over Na2SO4, and evaporated at reduced pressure to give a solid product. Recrystallization from absolute ethanol gave white crystals (57.3 g, 61%), m.p. 142°-146°.
Quantity
500 mL
Type
reactant
Reaction Step One
Quantity
375 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
oil
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
75 g
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Yield
61%

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